Cas no 935777-25-6 (4-chloro-6-(trifluoromethyl)pyridazin-3-amine)

• Product Name: 4-chloro-6-(trifluoromethyl)pyridazin-3-amine
• CAS No: 935777-25-6
• MF: C₅H₃ClF₃N₃
• MW: 197.545629739761
• MDL: MFCD20725643
• CID: 4666206
• PubChem ID: 59805860
• Update Time: 2025-05-21

4-chloro-6-(trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(trifluoromethyl)pyridazin-3-amine

• MDL： MFCD20725643
• Inchi： 1S/C5H3ClF3N3/c6-2-1-3(5(7,8)9)11-12-4(2)10/h1H,(H2,10,12)
• InChI Key： ZYXIWSKXWCDGFG-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(C(F)(F)F)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 4-chloro-6-(trifluoromethyl)pyridazin-3-amine

4-Chloro-6-(Trifluoromethyl)Pyridazin-3-Amine: A Comprehensive Overview

The compound with CAS No. 935777-25-6, commonly referred to as 4-chloro-6-(trifluoromethyl)pyridazin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyridazine family, a class of heterocyclic aromatic compounds with two nitrogen atoms in the six-membered ring. The presence of a chlorine atom at position 4 and a trifluoromethyl group at position 6 introduces unique electronic and steric properties, making it a valuable building block for various applications.

Pyridazine derivatives are known for their stability and reactivity, which makes them ideal candidates for use in drug discovery, agrochemicals, and advanced materials. The 4-chloro substitution pattern enhances the molecule's electron-withdrawing effects, while the trifluoromethyl group at position 6 contributes to both electronic and steric effects. These features make 4-chloro-6-(trifluoromethyl)pyridazin-3-amine a versatile compound with potential applications in diverse chemical industries.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry. For instance, researchers have explored the use of 4-chloro-6-(trifluoromethyl)pyridazin-3-amine as a precursor for developing bioactive molecules targeting various therapeutic areas, such as cancer and inflammation. The compound's ability to undergo various functional group transformations has made it a valuable intermediate in organic synthesis.

In terms of synthesis, 4-chloro-6-(trifluoromethyl)pyridazin-3-amine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of pyridazine derivatives with chlorinating agents under specific conditions to introduce the chlorine atom at position 4. The trifluoromethyl group is typically introduced via electrophilic substitution or through the use of fluorinating agents.

The structural uniqueness of 4-chloro-6-(trifluoromethyl)pyridazin-3-amine also makes it an attractive candidate for materials science applications. For example, researchers have investigated its potential as a component in organic semiconductors due to its high thermal stability and electronic properties. The compound's ability to form stable charge transfer complexes has further enhanced its appeal in this field.

From an environmental standpoint, understanding the behavior of 4-chloro-6-(trifluoromethyl)pyridazin-amine in various media is crucial for assessing its safety and sustainability. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in eco-friendly chemical processes.

In conclusion, 4-chloro-6-(trifluoromethyl)pyridazin-amine is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, underscore its importance as a key player in modern chemistry research.